Cas no 1872907-39-5 (4-Chloro-2-methyl-benzoic acid tert-butyl ester)

• Product Name: 4-Chloro-2-methyl-benzoic acid tert-butyl ester
• CAS No: 1872907-39-5
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5527418
• Update Time: 2025-05-19

4-Chloro-2-methyl-benzoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-benzoic Acid tert-Butyl Ester
• 4-Chloro-2-methyl-benzoic acid tert-butyl ester

• Inchi： 1S/C12H15ClO2/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key： JKNDTXOAXSLGBX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(Cl)C=C1C

Additional information on 4-Chloro-2-methyl-benzoic acid tert-butyl ester

4-Chloro-2-methyl-benzoic acid tert-butyl ester (CAS No. 1872907-39-5): An Overview of Its Synthesis, Properties, and Applications

4-Chloro-2-methyl-benzoic acid tert-butyl ester (CAS No. 1872907-39-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated and methylated aromatic ring, which imparts specific reactivity and stability features. In this article, we will delve into the synthesis, physical and chemical properties, and potential applications of 4-Chloro-2-methyl-benzoic acid tert-butyl ester.

Synthesis of 4-Chloro-2-methyl-benzoic acid tert-butyl ester

The synthesis of 4-Chloro-2-methyl-benzoic acid tert-butyl ester can be achieved through several well-established methods. One common approach involves the esterification of 4-chloro-2-methyl-benzoic acid with tert-butanol in the presence of a catalyst such as sulfuric acid or dicyclohexylcarbodiimide (DCC). The reaction typically proceeds via a nucleophilic acyl substitution mechanism, where the carboxylic acid group reacts with the alcohol to form the ester linkage. The reaction conditions, including temperature, pressure, and solvent choice, can significantly influence the yield and purity of the final product.

Another method involves the direct alkylation of a suitable benzoic acid derivative with chloromethyl methyl ether followed by esterification with tert-butanol. This approach offers greater flexibility in terms of functional group compatibility and can be tailored to produce a range of substituted benzoic acid esters.

Physical and Chemical Properties

4-Chloro-2-methyl-benzoic acid tert-butyl ester is a white crystalline solid at room temperature with a melting point ranging from 65°C to 70°C. It is insoluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a molecular weight of 236.68 g/mol and an empirical formula of C₁₃H₁₅ClO₂.

The presence of the chlorine atom on the aromatic ring imparts significant electronic effects, making the compound more reactive towards nucleophilic substitution reactions. The tert-butyl ester group provides steric protection to the carboxylic acid moiety, enhancing the compound's stability under various reaction conditions. These properties make 4-Chloro-2-methyl-benzoic acid tert-butyl ester an attractive intermediate for further chemical transformations.

Spectroscopic Analysis

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy are essential tools for characterizing 4-Chloro-2-methyl-benzoic acid tert-butyl ester. The NMR spectrum typically shows characteristic signals for the aromatic protons, methyl protons, and tert-butyl protons. The IR spectrum exhibits strong absorption bands at around 1700 cm^-1, corresponding to the carbonyl stretch of the ester group.

Potential Applications in Pharmaceuticals

4-Chloro-2-methyl-benzoic acid tert-butyl ester has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University reported the use of 4-Chloro-2-methyl-benzoic acid tert-butyl ester in the synthesis of a new class of antiviral agents effective against influenza viruses. The unique structure of this compound allows for fine-tuning of pharmacological properties through strategic modifications.

Potential Applications in Materials Science

Beyond pharmaceuticals, 4-Chloro-2-methyl-benzoic acid tert-butyl ester has found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for producing functional polymers with tailored properties. Researchers at MIT have developed novel polymer-based coatings using this compound that exhibit enhanced thermal stability and mechanical strength.

In addition, the compound's reactivity towards other functional groups has been exploited to create advanced materials for electronic applications. For example, scientists at Stanford University have synthesized conductive polymers using 4-Chloro-2-methyl-benzoic acid tert-butyl ester, which show promise for use in flexible electronics and wearable devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Chloro-2-methyl-benzoic acid tert-butyl ester is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be maintained to prevent inhalation of vapors.

The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. In case of accidental exposure or spillage, immediate action should be taken to neutralize any hazards according to established safety guidelines.

Conclusion

4-Chloro-2-methyl-benzoic acid tert-butyl ester (CAS No. 1872907-39-5) is a multifaceted organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.